Cas no 1169516-89-5 (3-amino-5-methylbenzamide)

• Product Name: 3-amino-5-methylbenzamide
• CAS No: 1169516-89-5
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD18389809
• CID: 4574551
• PubChem ID: 53988441
• Update Time: 2025-07-01

3-amino-5-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-methylbenzamide
• Benzamide, 3-amino-5-methyl-

• MDL： MFCD18389809
• Inchi： 1S/C8H10N2O/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4H,9H2,1H3,(H2,10,11)
• InChI Key： ONNOAUFBLDQIQW-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC(C)=CC(N)=C1

Additional information on 3-amino-5-methylbenzamide

Professional Introduction to 3-amino-5-methylbenzamide (CAS No. 1169516-89-5)

3-amino-5-methylbenzamide, identified by the chemical compound code CAS No. 1169516-89-5, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzamide core with substituents at the 3rd and 5th positions, has garnered attention due to its structural versatility and potential biological activities. The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, often associated with analgesic, anti-inflammatory, and antimicrobial properties. The presence of an amino group at the 3-position and a methyl group at the 5-position introduces unique electronic and steric effects, making this derivative a promising candidate for further exploration in drug discovery.

The synthesis of 3-amino-5-methylbenzamide involves multi-step organic transformations, typically starting from commercially available aromatic precursors. The introduction of the amino group at the 3-position can be achieved through nucleophilic aromatic substitution or reduction of nitro derivatives, while the methylation at the 5-position can be performed using alkylating agents under controlled conditions. The precise regioselectivity in these transformations is crucial to avoid unwanted side reactions, ensuring high yield and purity of the final product.

In recent years, 3-amino-5-methylbenzamide has been studied for its potential applications in medicinal chemistry. Researchers have explored its derivatives as intermediates for more complex molecules with enhanced pharmacological profiles. For instance, modifications of the benzamide core have led to compounds with improved binding affinity to target enzymes and receptors. This has been particularly relevant in the development of novel therapeutics for neurological disorders, where benzamide derivatives have shown promise in preclinical studies.

One of the most intriguing aspects of 3-amino-5-methylbenzamide is its role as a scaffold for designing small-molecule inhibitors. The benzamide group serves as a hinge-binding motif, allowing interactions with key residues in protein targets. This structural feature has been leveraged to develop inhibitors targeting enzymes involved in cancer pathways, such as kinases and proteases. Additionally, the amino and methyl substituents provide opportunities for further functionalization, enabling fine-tuning of biological activity through structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further enhanced the understanding of 3-amino-5-methylbenzamide's interactions with biological targets. Molecular docking simulations have been employed to predict binding modes and affinities, guiding experimental design and optimization efforts. These computational approaches have complemented traditional wet-lab techniques, accelerating the discovery process by identifying promising candidates for further validation.

The pharmacokinetic properties of 3-amino-5-methylbenzamide are also subjects of interest. Studies have investigated its solubility, stability, and metabolic pathways to assess its suitability for therapeutic applications. Modifications to improve bioavailability have been explored, including prodrug formulations and solubility-enhancing strategies. These efforts are critical for translating promising preclinical findings into effective clinical candidates.

In conclusion, 3-amino-5-methylbenzamide (CAS No. 1169516-89-5) represents a valuable building block in pharmaceutical research. Its unique structural features and potential biological activities make it a compelling target for drug development initiatives. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly significant role in the discovery and development of novel therapeutics.